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Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for N-Nitrosoglyphosate
Sodium

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-Nitrosoglyphosate sodium. The following

procedural steps and operational plans are designed to ensure the safe handling, storage, and

disposal of this compound, fostering a secure laboratory environment.

Key Quantitative Data
Due to the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for N-
Nitrosoglyphosate sodium, the following table summarizes available data, primarily for the

parent compound, N-Nitroso-glyphosate. It is imperative to handle the sodium salt with the

same, if not greater, precautions.
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Property Value Notes

Chemical Name

N-Nitroso-N-

(phosphonomethyl)glycine

sodium salt

N-Nitrosoglyphosate sodium is

the nitrosamine degradation

product and a synthetic

impurity of the herbicide

glyphosate.[1][2][3][4][5]

CAS Number 56516-71-3

This CAS number specifically

identifies the sodium salt. The

parent compound, N-Nitroso-

glyphosate, has the CAS

number 56516-72-4.[1][6]

Molecular Formula C₃H₆N₂O₆PNa

Molecular Weight 220.05 g/mol [6]

Physical State Solid

Storage Temperature 2 – 8 °C

Store in a dry, well-ventilated

area. The compound is

hygroscopic and should be

kept under an inert gas.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is mandatory to minimize risk and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling N-Nitrosoglyphosate sodium.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves

for integrity before use.
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Eye and Face Protection: Use chemical safety goggles and a face shield to protect against

splashes.

Respiratory Protection: In cases of potential dust or aerosol generation, a NIOSH-approved

respirator with an appropriate particulate filter is required. Ensure proper fit testing and

training for respirator use.

Body Protection: A lab coat or chemical-resistant apron must be worn. For larger quantities

or increased risk of exposure, chemical-resistant coveralls are recommended.

Foot Protection: Closed-toe shoes are mandatory. Chemical-resistant shoe covers should be

used in areas with a higher risk of spills.

Engineering Controls
Ventilation: All handling of N-Nitrosoglyphosate sodium should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that a fully functional eyewash station and safety

shower are readily accessible within the immediate work area.

Handling and Storage
Hygroscopic Nature: N-Nitroso-glyphosate is hygroscopic. Store containers tightly closed in

a dry and well-ventilated place, preferably under an inert atmosphere.

Incompatible Materials: Keep away from strong oxidizing agents.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Emergency Procedures
Immediate and correct response to an emergency is critical.

Spill Response
Small Spills:
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Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., sand or

vermiculite).

Carefully sweep or scoop the material into a labeled, sealable container for hazardous

waste disposal.

Clean the spill area with a suitable decontamination solution, followed by soap and water.

Large Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's emergency response team and Environmental Health and Safety

(EHS) department immediately.

Prevent entry into the contaminated area until cleared by authorized personnel.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing N-Nitrosoglyphosate sodium must be treated as hazardous waste.

Waste Collection:
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Collect all solid waste, including contaminated PPE and spill cleanup materials, in a

designated, clearly labeled, and sealed hazardous waste container.

Collect liquid waste in a compatible, labeled hazardous waste container. Do not mix with

other waste streams unless explicitly approved by your institution's EHS department.

Labeling:

Label all waste containers with "Hazardous Waste" and the full chemical name: "N-
Nitrosoglyphosate sodium." Include the date of accumulation.

Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Disposal:

Arrange for the disposal of all N-Nitrosoglyphosate sodium waste through your

institution's certified hazardous waste disposal program. Follow all local, state, and federal

regulations.

Visual Workflow for Safe Handling and Emergency
Response
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Caption: Logical workflow for the safe handling and emergency response procedures for N-
Nitrosoglyphosate sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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